Cas no 1268822-65-6 (Methyl 2-(2,6-difluoro-4-hydroxyphenyl)acetate)
1268822-65-6 structure
Product Name:Methyl 2-(2,6-difluoro-4-hydroxyphenyl)acetate
CAS No:1268822-65-6
MF:C9H8F2O3
MW:202.154829978943
CID:2175685
PubChem ID:68228239
Update Time:2024-03-01
Methyl 2-(2,6-difluoro-4-hydroxyphenyl)acetate Chemical and Physical Properties
Names and Identifiers
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- Methyl2-(2,6-difluoro-4-hydroxyphenyl)acetate
- methyl 2-(2,6-difluoro-4-hydroxyphenyl)acetate
- RWKJGEWDDSYYBK-UHFFFAOYSA-N
- methyl (2,6-difluoro-4-hydroxyphenyl)acetate
- Methyl 2-(2,6-difluoro-4-hydroxyphenyl)acetate
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- Inchi: 1S/C9H8F2O3/c1-14-9(13)4-6-7(10)2-5(12)3-8(6)11/h2-3,12H,4H2,1H3
- InChI Key: RWKJGEWDDSYYBK-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1CC(=O)OC)F)O
Computed Properties
- Exact Mass: 202.04415044g/mol
- Monoisotopic Mass: 202.04415044g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
- XLogP3: 1.6
Methyl 2-(2,6-difluoro-4-hydroxyphenyl)acetate Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
1268822-65-6 (Methyl 2-(2,6-difluoro-4-hydroxyphenyl)acetate) Related Products
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